1-Acetyl-5-methyl-6-nitro-indazole

• IUPAC Name: 1-(5-methyl-6-nitroindazol-1-yl)ethanone
• InChI: InChI=1S/C10H9N3O3/c1-6-3-8-5-11-12(7(2)14)10(8)4-9(6)13(15)16/h3-5H,1-2H3
• InChI Key: CMCACROALOTMHT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1[N+](=O)[O-])N(N=C2)C(=O)C
• Molecular Formula: C10H9N3O3
• DSSTOX Substance ID: DTXSID701256011
• Molecular Weight: 219.20 g/mol
• CAS No.: 75844-29-0

Description

1-Acetyl-5-methyl-6-nitro-indazole is a heterocyclic compound with the following chemical formula: C₉H₇N₃O₃ . It belongs to the class of indazole-containing heterocyclic compounds. These compounds have diverse medicinal applications, including antihypertensive, anticancer, antidepressant, anti-inflammatory, and antibacterial properties.

Synthesis Analysis

Several synthetic approaches have been explored for indazoles, including metal-catalyzed reactions and solvent-free conditions. For instance, a Cu(OAc)₂-catalyzed method facilitates the formation of 1H-indazoles via N–N bond formation using oxygen as the terminal oxidant. Starting from 2-(methylamino)benzonitrile , this approach yields a wide variety of 1H-indazoles in good to excellent yields.

Chemical Reactions Analysis

• Other Synthetic Approaches : Literature also describes noncatalytic pathways, such as condensation reactions and intramolecular electrophilic amination, although these may yield lower product yields and undesired byproducts.

Physical and Chemical Properties Analysis

• Molecular Weight : Approximately 205.17 g/mol .

Synthesis routes and methods

Procedure details

Five g (28,2 m-mol) of 5-methyl-6-nitro-1H-indazole (formula 24) prepared e.g. according to the method described by E. Nolting, Ber. Dtsch. Chem. Ges. 37 (1904) 2556 were added to a mixture of acetic acid (50 ml) and acetic anhydride (100 ml). After about 15 min the acetylated compound (formula 25) crystallized from the light-yellow colored solution in the form of elongated colorless needles. To complete crystallization, the solution was left to stand for a period of 45 min at room temperature and for a period of 15 hours in a refrigerator (4°). The crystal mass formed was filtered under suction, washed well with water and dried over P2O5 under vacuum. This yielded 4.6 g (yield 75%) of the formula 25 target product. By careful evaporation of the mother liquor and allowing to stand overnight in the refrigerator, an additional portion (0.90 g) of the target product was obtained. Total yield was 5.55 g (90%). The target product melts at 185°; ir (KBr): 1715 (ester carbonyl), 1582 (aromatic), 1530 cm-1 (NO2); pmr (CDCl3): δ 2.66 (s, 3, C5 --CH3), 2.82 (s, 3, N1 --CH3CO), 7.70 (s, 1, H4), 8.18 (s, 1, H7), 8.96 (s, 1, H3); ms (70 eV): m/e 219 (35%, M+), 177 (61%, M+ -keten), 160 (100%, M+ -keten-HO).